![molecular formula C19H20ClN3O2S B216445 N-(4-chloro-2,5-dimethoxyphenyl)-N'-[2-(1H-indol-3-yl)ethyl]thiourea](/img/structure/B216445.png)
N-(4-chloro-2,5-dimethoxyphenyl)-N'-[2-(1H-indol-3-yl)ethyl]thiourea
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(4-chloro-2,5-dimethoxyphenyl)-N'-[2-(1H-indol-3-yl)ethyl]thiourea, also known as CLE-35, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is a thiourea derivative that has been synthesized using specific methods and has shown promising results in various studies.
Mechanism of Action
The mechanism of action of N-(4-chloro-2,5-dimethoxyphenyl)-N'-[2-(1H-indol-3-yl)ethyl]thiourea is not fully understood, but it is believed to be related to its ability to inhibit specific enzymes and proteins that are involved in cancer cell growth and inflammation. It has been shown to inhibit the activity of protein kinase C, which is involved in cell proliferation and apoptosis, and also to inhibit the production of inflammatory cytokines.
Biochemical and Physiological Effects:
This compound has been found to have various biochemical and physiological effects in animal models. It has been shown to reduce the levels of specific enzymes and proteins that are involved in cancer cell growth and inflammation, and also to reduce the levels of inflammatory cytokines. Additionally, this compound has been found to increase the levels of antioxidants in animal models, which may help to protect cells from oxidative damage.
Advantages and Limitations for Lab Experiments
N-(4-chloro-2,5-dimethoxyphenyl)-N'-[2-(1H-indol-3-yl)ethyl]thiourea has several advantages for use in lab experiments, including its relatively simple synthesis method, its ability to inhibit specific enzymes and proteins, and its potential applications in various fields of scientific research. However, there are also limitations to its use, including its potential toxicity and the need for further studies to fully understand its mechanism of action.
Future Directions
There are several future directions for the study of N-(4-chloro-2,5-dimethoxyphenyl)-N'-[2-(1H-indol-3-yl)ethyl]thiourea, including its potential use as a therapeutic agent for cancer and inflammation, its potential use as an antioxidant, and its potential use in the development of new drugs. Additionally, further studies are needed to fully understand the mechanism of action of this compound and to determine its potential side effects and toxicity.
Synthesis Methods
The synthesis of N-(4-chloro-2,5-dimethoxyphenyl)-N'-[2-(1H-indol-3-yl)ethyl]thiourea involves the reaction of 4-chloro-2,5-dimethoxybenzoyl chloride with 2-(1H-indol-3-yl)ethylamine, followed by the reaction of the resulting compound with thiourea. This process results in the formation of this compound, which can be purified and used for further studies.
Scientific Research Applications
N-(4-chloro-2,5-dimethoxyphenyl)-N'-[2-(1H-indol-3-yl)ethyl]thiourea has been studied extensively for its potential applications in various fields of scientific research. It has shown promising results in the field of cancer research, where it has been found to inhibit the growth of cancer cells and induce apoptosis in vitro. Additionally, this compound has also been studied for its potential use as an anti-inflammatory agent, as it has been found to reduce inflammation in animal models.
properties
Molecular Formula |
C19H20ClN3O2S |
---|---|
Molecular Weight |
389.9 g/mol |
IUPAC Name |
1-(4-chloro-2,5-dimethoxyphenyl)-3-[2-(1H-indol-3-yl)ethyl]thiourea |
InChI |
InChI=1S/C19H20ClN3O2S/c1-24-17-10-16(18(25-2)9-14(17)20)23-19(26)21-8-7-12-11-22-15-6-4-3-5-13(12)15/h3-6,9-11,22H,7-8H2,1-2H3,(H2,21,23,26) |
InChI Key |
XBHZSPZFRXVDLZ-UHFFFAOYSA-N |
SMILES |
COC1=CC(=C(C=C1NC(=S)NCCC2=CNC3=CC=CC=C32)OC)Cl |
Canonical SMILES |
COC1=CC(=C(C=C1NC(=S)NCCC2=CNC3=CC=CC=C32)OC)Cl |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.